Cas no 35879-48-2 (1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1))

• Product Name: 1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)
• CAS No: 35879-48-2
• MF: C₂₁H₂₈ClN
• MW: 329.90672492981
• CID: 1477608
• PubChem ID: 215603
• Update Time: 2025-04-21

1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)
• 1-(Butan-2-yl)-4,4-diphenylpiperidine--hydrogen chloride (1/1)
• Piperidine, 1-sec-butyl-4,4-diphenyl-, hydrochloride
• DTXSID80957301
• 1-sec-Butyl-4,4-diphenylpiperidine hydrochloride
• Piperidine, 1-(1-methylpropyl)-4,4-diphenyl-, hydrochloride
• 35879-48-2

• Inchi： 1S/C21H27N.ClH/c1-3-18(2)22-16-14-21(15-17-22,19-10-6-4-7-11-19)20-12-8-5-9-13-20;/h4-13,18H,3,14-17H2,1-2H3;1H
• InChI Key： SXRZIVWNAJSAIS-UHFFFAOYSA-N
• SMILES： Cl.N1(C(C)CC)CCC(C2C=CC=CC=2)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 329.19124
• Monoisotopic Mass: 329.1910276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24